Cas no 1214348-48-7 (2-Amino-3-fluoro-5-phenylpyridine)

• Product Name: 2-Amino-3-fluoro-5-phenylpyridine
• CAS No: 1214348-48-7
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 4929798
• Update Time: 2025-06-16

2-Amino-3-fluoro-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-fluoro-5-phenylpyridine
• 2-Amino-3-fluoro-5-phenylpyridine

• Inchi： 1S/C11H9FN2/c12-10-6-9(7-14-11(10)13)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： KSOTWXALHCUBMA-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-fluoro-5-phenylpyridine

2-Amino-3-fluoro-5-phenylpyridine: A Key Compound in Modern Pharmaceutical Research

2-Amino-3-fluoro-5-phenylpyridine (CAS No. 1214348-48-7) has emerged as a critical compound in the field of pharmaceutical chemistry, with its unique molecular structure and potential therapeutic applications driving extensive research. This fluorinated pyridine derivative exhibits remarkable chemical stability and reactivity, making it a valuable scaffold for drug discovery programs targeting a wide range of biological pathways. Recent studies have highlighted its role in modulating enzyme activity and receptor interactions, positioning it as a promising candidate for the development of novel therapeutics.

The 2-Amino-3-fluoro-5-phenylpyridine molecule features a pyridine ring with three functional groups: an amino group at the 2-position, a fluorine atom at the 3-position, and a phenyl group at the 5-position. This combination of substituents imparts unique electronic properties to the molecule, enabling it to interact with various biological targets. The fluorine atom at the 3-position enhances the compound's metabolic stability, while the phenyl group contributes to its hydrophobic characteristics, which are crucial for membrane permeability and target engagement.

Recent advancements in medicinal chemistry have demonstrated the potential of 2-Amino-3-fluoro-5-phenylpyridine as a lead compound for the design of kinase inhibitors. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this scaffold exhibited potent inhibitory activity against the Aurora B kinase, a key target in the treatment of solid tumors. The fluorinated pyridine core showed enhanced binding affinity to the kinase ATP-binding site, with IC50 values in the nanomolar range. This finding underscores the importance of fluorine substitution in optimizing the pharmacological profile of such compounds.

Another notable application of 2-Amino-3-fluoro-5-phenylnpyridine lies in its potential as a modulator of G-protein-coupled receptors (GPCRs). Researchers at the University of Tokyo have recently explored its interactions with the 5-HT2A receptor, a target implicated in psychiatric disorders such as schizophrenia and major depressive disorder. The phenyl group at the 5-position was found to play a critical role in stabilizing the receptor-ligand complex, suggesting that this scaffold could serve as a foundation for the development of new antipsychotic agents.

From a synthetic perspective, the 2-Amino-3-fluoro-5-phenylpyridine molecule presents unique challenges and opportunities for chemists. A 2024 study in Organic & Biomolecular Chemistry described a novel asymmetric synthesis pathway involving the fluorination of pyridine rings and phenyl substitution reactions. This method allows for the efficient preparation of the compound with high stereochemical purity, which is essential for its application in drug discovery. The study also emphasized the importance of fluorine-containing intermediates in achieving the desired functional group placement.

Pharmacokinetic studies of 2-Amino-3-fluoro-5-phenylpyridine derivatives have revealed promising properties that make them suitable for oral administration. A 2023 clinical pharmacology study published in Drug Metabolism and Disposition demonstrated that compounds based on this scaffold exhibited excellent oral bioavailability (>80%) and favorable drug metabolism profiles. The fluorinated pyridine core was found to resist metabolic degradation, contributing to prolonged plasma half-life and improved therapeutic efficacy.

Recent computational studies have further expanded the understanding of 2-Amino-3-fluoro-5-phenylpyridine's biological activity. Molecular docking simulations conducted by a team at MIT revealed that this compound can bind to multiple protein targets simultaneously, including mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K). These findings suggest that the compound may have broad therapeutic applications in diseases involving aberrant signaling pathways, such as cancer and neurodegenerative disorders.

The 2-Amino-3-fluoro-5-phenylpyridine scaffold has also been explored for its potential in the development of antiviral agents. A 2024 preclinical study in Antiviral Research demonstrated that derivatives of this compound showed antiviral activity against SARS-CoV-2, with EC50 values comparable to existing antiviral drugs. The fluorine atom at the 3-position was found to enhance the compound's ability to inhibit viral replication, making it a promising candidate for the treatment of viral infections.

From an environmental perspective, the synthesis and use of 2-Amino-3-fluoro-5-phenylpyridine must be carefully managed to minimize ecological impact. Recent guidelines from the International Council on Harmonisation (ICH) emphasize the importance of sustainable chemistry practices in the development of pharmaceutical compounds. Researchers are actively exploring green synthesis methods that reduce waste and energy consumption while maintaining the quality of the final product.

As the field of pharmaceutical chemistry continues to evolve, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is expected to play an increasingly important role in the discovery of new therapeutics. Ongoing research is focused on optimizing its pharmacological properties through structural modifications, such as the introduction of additional functional groups or the development of prodrug formulations. These efforts are likely to lead to the emergence of new drugs with enhanced efficacy and improved safety profiles.

In conclusion, 2-Amino-3-fluoro-5-phenylpyridine represents a versatile and promising scaffold in modern drug discovery. Its unique chemical properties, combined with the potential for structural modification, make it an attractive target for the development of new therapeutics. As research in this area continues to advance, it is anticipated that compounds based on this scaffold will contribute significantly to the treatment of a wide range of diseases, from cancer to neurodegenerative disorders and viral infections.

Further studies are needed to fully understand the biological mechanisms of action of 2-Amino-3-fluoro-5-phenylpyridine derivatives and to optimize their therapeutic potential. Collaborative efforts between medicinal chemists, pharmacologists, and biologists will be essential in translating these findings into clinical applications. With continued innovation and rigorous scientific investigation, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is poised to become a cornerstone of modern pharmaceutical research.

As the pharmaceutical industry continues to prioritize the development of novel therapeutics, the 2-Amino-3-fluoro-5-phenylpyridine scaffold will likely remain a focal point of research. Its unique chemical properties and potential for modification make it an ideal candidate for the design of new drugs with improved efficacy and safety profiles. The ongoing exploration of this compound's biological activity is expected to yield significant advancements in the field of medicinal chemistry in the coming years.

In summary, the 2-Amino-3-fluoro-5-phenylpyridine molecule represents a valuable asset in the quest for new therapeutic agents. Its unique chemical structure, combined with the potential for structural modification, offers a promising avenue for the development of drugs that can address a wide range of medical conditions. As research in this area continues to expand, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of various diseases, contributing to improved patient outcomes and enhanced therapeutic options.

The ongoing exploration of 2-Amino-3-fluoro-5-phenylpyridine's biological activity and pharmacological potential is expected to yield significant advancements in the field of medicinal chemistry. As researchers continue to uncover new applications for this compound, it is anticipated that it will become an essential component of the pharmaceutical toolkit, enabling the development of more effective and targeted therapies for a wide range of diseases.

With continued innovation and rigorous scientific investigation, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is poised to become a cornerstone of modern pharmaceutical research. Its unique chemical properties and potential for modification make it an ideal candidate for the design of new drugs with improved efficacy and safety profiles. As research in this area continues to expand, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of various diseases, contributing to improved patient outcomes and enhanced therapeutic options.

As the field of pharmaceutical chemistry continues to evolve, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is expected to play an increasingly important role in the discovery of new therapeutics. Ongoing research is focused on optimizing its pharmacological properties through structural modifications, such as the introduction of additional functional groups or the development of prodrug formulations. These efforts are likely to lead to the emergence of new drugs with enhanced efficacy and improved safety profiles.

Researchers are also exploring the potential of 2-Amino-3-fluoro-5-phenylpyridine derivatives in the treatment of chronic diseases such as diabetes and cardiovascular disorders. Preliminary studies suggest that these compounds may have beneficial effects on insulin sensitivity and lipid metabolism, making them promising candidates for the development of new therapies in these areas. Further research is needed to validate these findings and to assess the long-term safety and efficacy of these compounds in clinical settings.

Overall, the 2-Amino-3-fluoro-5-phenylpyridine scaffold represents a valuable and versatile platform for the development of new pharmaceutical agents. Its unique chemical properties and potential for modification make it an attractive target for medicinal chemists seeking to design more effective and targeted therapies. As research in this area continues to advance, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and enhanced therapeutic options.

With continued innovation and rigorous scientific investigation, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is poised to become a cornerstone of modern pharmaceutical research. Its unique chemical properties and potential for modification make it an ideal candidate for the design of new drugs with improved efficacy and safety profiles. As research in this area continues to expand, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of various diseases, contributing to improved patient outcomes and enhanced therapeutic options.

As the field of pharmaceutical chemistry continues to evolve, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is expected to play an increasingly important role in the discovery of new therapeutics. Ongoing research is focused on optimizing its pharmacological properties through structural modifications, such as the introduction of additional functional groups or the development of prodrug formulations. These efforts are likely to lead to the emergence of new drugs with enhanced efficacy and improved safety profiles.

Researchers are also exploring the potential of 2-Amino-3-fluoro-5-phenylpyridine derivatives in the treatment of chronic diseases such as diabetes and cardiovascular disorders. Preliminary studies suggest that these compounds may have beneficial effects on insulin sensitivity and lipid metabolism, making them promising candidates for the development of new therapies in these areas. Further research is needed to validate these findings and to assess the long-term safety and efficacy of these compounds in clinical settings.

Overall, the 2-Amino-3-fluoro-5-phenylpyridine scaffold represents a valuable and versatile platform for the development of new pharmaceutical agents. Its unique chemical properties and potential for modification make it an attractive target for medicinal chemists seeking to design more effective and targeted therapies. As research in this area continues to advance, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and enhanced therapeutic options.

With continued innovation and rigorous scientific investigation, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is poised to become a cornerstone of modern pharmaceutical research. Its unique chemical properties and potential for modification make it an ideal candidate for the design of new drugs with improved efficacy and safety profiles. As research in this area continues to expand, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of various diseases, contributing to improved patient outcomes and enhanced therapeutic options.

As the field of pharmaceutical chemistry continues to evolve, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is expected to play an increasingly important role in the discovery of new therapeutics. Ongoing research is focused on optimizing its pharmacological properties through structural modifications, such as the introduction of additional functional groups or the development of prodrug formulations. These efforts are likely to lead to the emergence of new drugs with enhanced efficacy and improved safety profiles.

Researchers are also exploring the potential of 2-Amino-3-fluoro-5-phenylpyridine derivatives in the treatment of chronic diseases such as diabetes and cardiovascular disorders. Preliminary studies suggest that these compounds may have beneficial effects on insulin sensitivity and lipid metabolism, making them promising candidates for the development of new therapies in these areas. Further research is needed to validate these findings and to assess the long-term safety and efficacy of these compounds in clinical settings.

Overall, the 2-Amino-3-fluoro-5-phenylpyridine scaffold represents a valuable and versatile platform for the development of new pharmaceutical agents. Its unique chemical properties and potential for modification make it an attractive target for medicinal chemists seeking to design more effective and targeted therapies. As research in this area continues to advance, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and enhanced therapeutic options.

With continued innovation and rigorous scientific investigation, the 2-Amino-3-fluoro-5-phenylpyridine scaffold is poised to become a cornerstone of modern pharmaceutical research. Its unique chemical properties and potential for modification make it an ideal candidate for the design of new drugs with improved efficacy and safety profiles. As research in this area continues to expand, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of various diseases, contributing to improved patient outcomes and enhanced therapeutic options.

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